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Compound of Interest

Compound Name: 4-Acetylbenzonitrile

Cat. No.: B130643

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
protection. This document provides essential, step-by-step guidance for the safe disposal of 4-
Acetylbenzonitrile, a common reagent in pharmaceutical research and organic synthesis.

4-Acetylbenzonitrile (CAS No. 1443-80-7) is classified as acutely toxic if swallowed and may
be harmful in contact with skin.[1][2] Adherence to proper disposal procedures is therefore
critical to mitigate potential risks to personnel and the environment.

Key Safety and Physical Data

A summary of the essential safety and physical data for 4-Acetylbenzonitrile is provided in the
table below. This information is critical for a comprehensive understanding of its hazard profile.
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Property Value
CAS Number 1443-80-7
Molecular Formula CoH7NO
Melting Point 56-59 °C

o Acute Toxicity, Oral (Category 4), Acute Toxicity,
GHS Hazard Classifications
Dermal (Category 5)

H302: Harmful if swallowed. H313: May be

harmful in contact with skin.

Hazard Statements

Signal Word Warning

Personal Protective Equipment (PPE) Dust mask type N95 (US), Eyeshields, Gloves

Data sourced from various Safety Data Sheets.[2][3]

Standard Operating Procedure for Disposal

The following protocol outlines the necessary steps for the safe disposal of 4-
Acetylbenzonitrile. This procedure is based on established safety guidelines and should be
performed in a designated and appropriately equipped laboratory area.

Materials Required:

» Personal Protective Equipment (PPE):

o

Chemical-resistant gloves (tested according to EN 374)[1][3]

[¢]

Safety goggles with side protection[1][2][3]

[¢]

NIOSH/MSHA or European Standard EN 149 approved respirator (e.g., N95 dust mask)[4]

o

Laboratory coat

o Chemical waste container (clearly labeled "Hazardous Waste")

e Scoop or spatula for solid material
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e Sealable bags for contaminated PPE

Disposal Protocol:

o Consult Local Regulations: Before initiating disposal, consult your institution's Environmental
Health and Safety (EHS) department to ensure compliance with all local, regional, and
national regulations for hazardous waste disposal.[3][5]

o Wear Appropriate PPE: Don the required personal protective equipment, including gloves,
safety goggles, and a respirator, to prevent skin contact, eye exposure, and inhalation of
dust.[5]

e Work in a Ventilated Area: Conduct all handling and disposal procedures in a well-ventilated
area, such as a chemical fume hood, to minimize the risk of inhalation.[3][5]

o Containerize Waste:

o For solid 4-Acetylbenzonitrile, carefully transfer the waste material into a designated and
clearly labeled hazardous waste container.[1][3][5] Use a scoop or spatula to avoid
generating dust.

o For items contaminated with 4-Acetylbenzonitrile (e.g., weighing boats, filter paper),
place them in the same hazardous waste container.

o Decontaminate and Dispose of PPE:

o After handling, remove contaminated gloves and other disposable PPE and place them in
a sealed bag for disposal in the hazardous waste stream.

o Thoroughly wash your hands with soap and water after completing the disposal
procedure.[2][3][5]

o Store Waste Container Securely: Seal the hazardous waste container tightly and store it in a
designated, secure area away from incompatible materials, such as strong oxidizing agents
and strong bases, until it is collected by a licensed waste disposal contractor.[4]

» Arrange for Professional Disposal: The final disposal of the hazardous waste must be carried
out by a licensed and approved waste disposal facility, often through an industrial
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combustion plant.[2][4] Do not dispose of 4-Acetylbenzonitrile down the drain or in regular
trash.[1][2][3][5]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 4-
Acetylbenzonitrile, from initial preparation to final disposal.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://orbitscience.com/resources/pdf/products/SDS/2902.1_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC167580250&countryCode=US&language=en
https://www.benchchem.com/product/b130643?utm_src=pdf-body
https://www.carlroth.com/medias/SDB-2902-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMjkyMzd8YXBwbGljYXRpb24vcGRmfHNlY3VyaXR5RGF0YXNoZWV0cy9oZWQvaGE1LzkwNzI5MTE3Nzc4MjIucGRmfGY3MTA0M2E4ZWQ1OTIzMjdjOTU3MzBlYjVjZTkwZTM1ZTlmZDQ2Mjk1MjkyMjM0ODE5MTg0NjZlMzMxNmM3NmQ
https://orbitscience.com/resources/pdf/products/SDS/2902.1_SDS.pdf
https://www.carlroth.com/medias/SDB-2902-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzc2MzN8YXBwbGljYXRpb24vcGRmfHNlY3VyaXR5RGF0YXNoZWV0cy9oNDAvaGM3LzkwNzI5MTE4MTA1OTAucGRmfDdlNmMwYmIyZThjOWEwMzgzNzllN2MxZGI4NjM1YTY1MjZhOTYxN2IwY2MwOWIyMDA4YWFlMmJlMjEwOWE1Y2M
https://www.echemi.com/sds/4-acetylbenzonitrile-pid_Seven9338.html
https://www.benchchem.com/product/b130643?utm_src=pdf-body
https://www.benchchem.com/product/b130643?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130643?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Start: Identify 4-Acety|benzonitriltD

1. Consult Local Regulations & EHS

2. Wear Appropriate PPE
(Gloves, Goggles, Respirator)

3. Work in a Ventilated Area
(Fume Hood)

4. Transfer Waste to
Labeled Hazardous Container

5. Decontaminate & Dispose of PPE

6. Securely Store Waste Container

7. Arrange for Professional Disposal

@ste Disposed Safely

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b130643?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130643?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Caption: A flowchart outlining the procedural steps for the safe disposal of 4-
Acetylbenzonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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